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Compound of Interest

Compound Name: Droxinavir Hydrochloride

Cat. No.: B1670965 Get Quote

It is important to note that "Droxinavir Hydrochloride" does not appear to be a recognized

pharmaceutical agent in the provided search results. The name is likely a typographical error,

and the intended drugs may be the antiretroviral medications Doravirine or Darunavir, both of

which are used in the treatment of HIV-1. This guide provides a comparative analysis of the

development of viral resistance to these two drugs.

Comparison of Resistance Development: Doravirine
vs. Darunavir
This guide offers a detailed comparison of Doravirine and Darunavir, focusing on their

mechanisms of action, resistance profiles, and the experimental methods used to assess viral

resistance.

Mechanism of Action
Doravirine
Doravirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI).[1][2][3] It binds to a non-

catalytic site on the HIV-1 reverse transcriptase enzyme, an essential enzyme for the

conversion of viral RNA into DNA.[4][5] This binding induces a conformational change in the

enzyme, inhibiting its function and thereby preventing the virus from replicating.[4] Doravirine's

flexible binding allows it to be effective against some viral strains that have developed

resistance to other NNRTIs.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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